Cas no 1354016-64-0 (2-Chloro-1-((R)-3-methoxy-piperidin-1-yl)-ethanone)

• Product Name: 2-Chloro-1-((R)-3-methoxy-piperidin-1-yl)-ethanone
• CAS No: 1354016-64-0
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 2156570
• Update Time: 2025-10-31

2-Chloro-1-((R)-3-methoxy-piperidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-((r)-3-methoxy-piperidin-1-yl)-ethanone
• (R)-2-Chloro-1-(3-methoxypiperidin-1-yl)ethanone
• AM96607
• 2-Chloro-1-((R)-3-methoxypiperidin-1-yl)ethanone
• 2-Chloro-1-((R)-3-methoxy-piperidin-1-yl)-ethanone

• Inchi： 1S/C8H14ClNO2/c1-12-7-3-2-4-10(6-7)8(11)5-9/h7H,2-6H2,1H3/t7-/m1/s1
• InChI Key： JYUZRAHRJRKTSH-SSDOTTSWSA-N
• SMILES： ClCC(N1CCC[C@H](C1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-Chloro-1-((R)-3-methoxy-piperidin-1-yl)-ethanone

Comprehensive Overview of 2-Chloro-1-((R)-3-methoxy-piperidin-1-yl)-ethanone (CAS No. 1354016-64-0)

2-Chloro-1-((R)-3-methoxy-piperidin-1-yl)-ethanone (CAS No. 1354016-64-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine backbone and methoxy functional group, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its stereochemistry, as the (R)-configuration at the 3-position of the piperidine ring can influence its biological activity and interaction with target proteins.

In recent years, the demand for chiral building blocks like 2-Chloro-1-((R)-3-methoxy-piperidin-1-yl)-ethanone has surged, driven by the growing focus on enantioselective synthesis in medicinal chemistry. The compound’s chloroacetyl moiety makes it a versatile intermediate for the preparation of more complex molecules, including potential therapeutics for neurological and metabolic disorders. Its CAS No. 1354016-64-0 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

The synthesis of 2-Chloro-1-((R)-3-methoxy-piperidin-1-yl)-ethanone involves multi-step organic reactions, often starting from piperidine derivatives. Key steps include the introduction of the methoxy group at the 3-position and subsequent chloroacetylation. Researchers emphasize the importance of optimizing reaction conditions to achieve high enantiomeric purity, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound.

One of the most discussed topics in relation to CAS No. 1354016-64-0 is its potential role in the development of G-protein-coupled receptor (GPCR) modulators. GPCRs are a major target class in drug discovery, and the piperidine scaffold is a common feature in many GPCR ligands. The (R)-3-methoxy-piperidin-1-yl moiety in this compound may enhance binding affinity and selectivity, making it a valuable tool for structure-activity relationship (SAR) studies.

Another area of interest is the compound’s application in asymmetric catalysis. The chiral environment created by the (R)-configuration can influence the outcome of catalytic reactions, enabling the synthesis of enantiomerically enriched products. This property aligns with the pharmaceutical industry’s push toward greener and more efficient synthetic methodologies, reducing waste and improving sustainability.

From a commercial perspective, 2-Chloro-1-((R)-3-methoxy-piperidin-1-yl)-ethanone is available through specialized chemical suppliers, often with strict quality control measures to ensure consistency. Its CAS No. 1354016-64-0 serves as a unique identifier, facilitating procurement and regulatory compliance. Researchers frequently inquire about its stability, storage conditions, and compatibility with common reagents, highlighting the need for detailed technical documentation.

In conclusion, 2-Chloro-1-((R)-3-methoxy-piperidin-1-yl)-ethanone (CAS No. 1354016-64-0) is a compound of significant scientific and industrial interest. Its structural features and potential applications in drug discovery and catalysis make it a subject of ongoing research. As the demand for chiral intermediates and GPCR-targeting molecules continues to rise, this compound is poised to remain a key player in the field of organic and medicinal chemistry.